![molecular formula C18H13N3O3S B277984 N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]thiophene-2-carboxamide](/img/structure/B277984.png)
N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]thiophene-2-carboxamide
Overview
Description
N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]thiophene-2-carboxamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. The compound's unique structure and properties make it an attractive candidate for studying various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]thiophene-2-carboxamide is not fully understood, but it is believed to interact with specific receptors or enzymes in the body. The compound's interaction with these targets can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects
Studies have shown that N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]thiophene-2-carboxamide can modulate various biochemical and physiological processes in the body. For example, the compound has been shown to affect neurotransmitter release, ion channel activity, and gene expression.
Advantages and Limitations for Lab Experiments
N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]thiophene-2-carboxamide has several advantages and limitations for lab experiments. One advantage is that the compound's unique structure and properties make it an attractive candidate for studying various biochemical and physiological processes. However, a limitation is that the compound's synthesis is challenging and requires expertise in organic chemistry.
Future Directions
There are several future directions for studying N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]thiophene-2-carboxamide. One direction is to further investigate the compound's mechanism of action and its interaction with specific targets in the body. Another direction is to explore the compound's potential applications in various scientific research fields, including pharmacology, neuroscience, and molecular biology. Additionally, optimizing the compound's synthesis method to achieve higher yields and purity is also a future direction.
Synthesis Methods
The synthesis of N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]thiophene-2-carboxamide involves a multi-step process that requires expertise in organic chemistry. The detailed synthesis method is beyond the scope of this paper, but it is important to note that the compound's synthesis is challenging and requires careful optimization to achieve high yields and purity.
Scientific Research Applications
N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]thiophene-2-carboxamide has potential applications in various scientific research fields, including pharmacology, neuroscience, and molecular biology. The compound's unique structure and properties make it an attractive candidate for studying various biochemical and physiological processes.
properties
Molecular Formula |
C18H13N3O3S |
|---|---|
Molecular Weight |
351.4 g/mol |
IUPAC Name |
N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]thiophene-2-carboxamide |
InChI |
InChI=1S/C18H13N3O3S/c1-10-8-11(20-17(23)14-5-3-7-25-14)9-12(15(10)22)18-21-16-13(24-18)4-2-6-19-16/h2-9H,1H3,(H,19,21)(H,20,23)/b18-12+ |
InChI Key |
UDIGHAXDFOJFMF-LDADJPATSA-N |
Isomeric SMILES |
CC1=CC(=C/C(=C\2/NC3=C(O2)C=CC=N3)/C1=O)NC(=O)C4=CC=CS4 |
SMILES |
CC1=CC(=CC(=C2NC3=C(O2)C=CC=N3)C1=O)NC(=O)C4=CC=CS4 |
Canonical SMILES |
CC1=CC(=CC(=C2NC3=C(O2)C=CC=N3)C1=O)NC(=O)C4=CC=CS4 |
Origin of Product |
United States |
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